molecular formula C10H8FNO B8727030 3-(4-Fluoro-2-methylphenyl)-3-oxopropanenitrile

3-(4-Fluoro-2-methylphenyl)-3-oxopropanenitrile

Cat. No. B8727030
M. Wt: 177.17 g/mol
InChI Key: FXHXMEMEXGYHIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Fluoro-2-methylphenyl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Fluoro-2-methylphenyl)-3-oxopropanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Fluoro-2-methylphenyl)-3-oxopropanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(4-Fluoro-2-methylphenyl)-3-oxopropanenitrile

Molecular Formula

C10H8FNO

Molecular Weight

177.17 g/mol

IUPAC Name

3-(4-fluoro-2-methylphenyl)-3-oxopropanenitrile

InChI

InChI=1S/C10H8FNO/c1-7-6-8(11)2-3-9(7)10(13)4-5-12/h2-3,6H,4H2,1H3

InChI Key

FXHXMEMEXGYHIX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)F)C(=O)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of hexane-washed sodium hydride (60% oil dispersion, 995 mg, 24.9 mmol) was added dropwise a THF solution (20 mL) of methyl 4-fluoro-2-methylbenzoate (3.8 g, 22.6 mmol) and anhydrous acetonitrile (2.4 mL, 45.2 mmol). The mixture was stirred at 70° C. for 16 h, and then cooled to rt. The resulting mixture was diluted with ethyl acetate (20 mL) and 1 N HCl (10 mL) and the layers were partitioned. The organic phase was washed with water (3×20 mL) and brine (20 mL), dried (Na2SO4), and concentrated under reduced pressure to afford 4.0 g of yellow oil, which was taken to the next step without further purification. ES-MS m/z 178.2 (MH+); HPLC RT (min) 2.22.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
995 mg
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
3.8 g
Type
reactant
Reaction Step Four
Quantity
2.4 mL
Type
reactant
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Four

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